1-{[2-(2-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}piperazine hydrochloride

• IUPAC Name: 2-(2-chlorophenyl)-5-methyl-4-(piperazin-1-ylmethyl)-1,3-oxazole
• InChI: InChI=1S/C15H18ClN3O/c1-11-14(10-19-8-6-17-7-9-19)18-15(20-11)12-4-2-3-5-13(12)16/h2-5,17H,6-10H2,1H3
• InChI Key: DINYZEUZGYBBKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=CC=C2Cl)CN3CCNCC3
• Molecular Formula: C15H18ClN3O
• Molecular Weight: 291.77 g/mol

Description

1-{[2-(2-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}piperazine hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

The exact mechanism of action of 1-{[2-(2-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}piperazine hydrochloride is not fully understood. However, it has been suggested that the compound acts as a partial agonist at the serotonin 5-HT1A receptor and a dopamine D2 receptor antagonist.
Biochemical and Physiological Effects:
Studies have shown that 1-{[2-(2-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}piperazine hydrochloride can modulate the levels of various neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. It has also been found to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in neuronal growth and survival.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-{[2-(2-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}piperazine hydrochloride in lab experiments is its relatively high potency and selectivity for the serotonin 5-HT1A receptor. However, one limitation is that the compound may exhibit off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on 1-{[2-(2-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}piperazine hydrochloride. One area of interest is the development of more selective and potent compounds that target specific neurotransmitter receptors. Another direction is the investigation of the compound's potential use in the treatment of other neurological disorders, such as schizophrenia and epilepsy. Additionally, further studies are needed to elucidate the exact mechanism of action of the compound and its effects on neuronal function and plasticity.

Synthesis Methods

The synthesis of 1-{[2-(2-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}piperazine hydrochloride involves the reaction of 2-(2-chlorophenyl)-5-methyl-1,3-oxazole-4-carbaldehyde with piperazine in the presence of hydrochloric acid. The resulting compound is a white crystalline powder that is soluble in water.

Scientific Research Applications

1-{[2-(2-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl}piperazine hydrochloride has been extensively studied for its potential therapeutic applications. It has been found to exhibit antipsychotic, anxiolytic, and antidepressant-like effects in animal models. Additionally, it has been investigated for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.